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Compound of Interest

Methyl 2-cyano-3-
Compound Name:
(dimethylamino)acrylate

Cat. No.: B074732

In-Depth Technical Guide: Methyl 2-cyano-3-
(dimethylamino)acrylate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete Material Safety Data Sheet (MSDS). While efforts have been made to compile
accurate information from available sources, a comprehensive, official MSDS for Methyl 2-
cyano-3-(dimethylamino)acrylate (CAS No. 1187-27-5) was not found. Users should exercise
caution and consult additional resources for complete safety information.

Chemical Identification and Physical Properties

Methyl 2-cyano-3-(dimethylamino)acrylate is a substituted acrylate ester. The available
physicochemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b074732?utm_src=pdf-interest
https://www.benchchem.com/product/b074732?utm_src=pdf-body
https://www.benchchem.com/product/b074732?utm_src=pdf-body
https://www.benchchem.com/product/b074732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 1187-27-5

Molecular Formula C7H10N202

Molecular Weight 154.17 g/mol

Appearance l.\lot'explicitl.y stated, likely a
liquid or solid

Solubility No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Vapor Pressure No data available

Hazard Identification and GHS Classification

A complete Globally Harmonized System (GHS) classification for Methyl 2-cyano-3-
(dimethylamino)acrylate is not readily available. However, based on the known hazards of
similar cyanoacrylate compounds, the following potential hazards should be considered:

Skin Irritation: May cause skin irritation upon contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: Vapors or mists may be irritating to the respiratory tract.

Sensitization: May cause skin sensitization in some individuals.

It is crucial to handle this compound with appropriate personal protective equipment (PPE) and
in a well-ventilated area.

Toxicological Information
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Detailed toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,
50%) values, for Methyl 2-cyano-3-(dimethylamino)acrylate are not available in the public
domain. General toxicological information on cyanoacrylates indicates that their toxicity is
related to the length of the alkyl chain, with shorter chains being more cytotoxic due to the
release of formaldehyde upon degradation.[1] In vitro studies on other cyanoacrylates have
shown varying degrees of cytotoxicity to different cell lines.[2][3][4]

Data Gap: Specific quantitative toxicological data for Methyl 2-cyano-3-
(dimethylamino)acrylate is not available.

Experimental Protocols: Safe Handling of
Cyanoacrylates

Due to the absence of a specific experimental protocol for this compound, a general procedure
for handling cyanoacrylate derivatives in a research setting is provided below. This should be
adapted based on the specific experimental conditions and a thorough risk assessment.

Objective: To safely handle and use Methyl 2-cyano-3-(dimethylamino)acrylate in a
laboratory experiment.

Materials:
e Methyl 2-cyano-3-(dimethylamino)acrylate
o Appropriate solvents
o Glassware
o Personal Protective Equipment (PPE):
o Nitrile gloves
o Safety goggles with side shields
o Lab coat

e Chemical fume hood
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e Waste disposal containers

Procedure:

e Preparation:

[¢]

Ensure the chemical fume hood is functioning correctly.

[e]

Don all required PPE before handling the chemical.

o

Prepare all necessary glassware and reagents.

[¢]

Have appropriate spill containment materials readily available.

e Handling:

[e]

Conduct all manipulations of the compound within the chemical fume hood to minimize
inhalation exposure.

[e]

Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected
area with copious amounts of water.

[e]

Use a properly calibrated balance for weighing the compound.

o

When dissolving or mixing, add the compound slowly to the solvent to avoid splashing.

e Storage:

o Store the compound in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents and moisture.

» Waste Disposal:

o Dispose of all waste materials (including contaminated gloves and glassware) in
accordance with local, state, and federal regulations.

o Do not pour cyanoacrylate waste down the drain.
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Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the safe handling of Methyl 2-cyano-3-
(dimethylamino)acrylate in a laboratory setting.
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General Workflow for Handling Methyl 2-cyano-3-(dimethylamino)acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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